Cas no 66696-76-2 (1,3-Dioxane-4,6-dione, 5-(1-hydroxypropylidene)-2,2-dimethyl-)

• Product Name: 1,3-Dioxane-4,6-dione, 5-(1-hydroxypropylidene)-2,2-dimethyl-
• CAS No: 66696-76-2
• MF: C₉H₁₂O₅
• MW: 200.188583374023
• CID: 395937
• PubChem ID: 54706177
• Update Time: 2025-04-19

1,3-Dioxane-4,6-dione, 5-(1-hydroxypropylidene)-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxane-4,6-dione, 5-(1-hydroxypropylidene)-2,2-dimethyl-
• 5-(1-hydroxypropylidene)-2,2-dimethyl-1,3-dioxane-4,6-dione
• QDTJFGUUIXGPRS-UHFFFAOYSA-N
• SCHEMBL11743094
• 5-(1-hydroxy-propylidene)-2,2-dimethyl-[1,3]dioxane-4,6-dione
• DTXSID90716082
• 66696-76-2
• 5-(1-Hydroxypropylidene)-2,2-dimethyl-[1,3]dioxane-4,6-dione
• SCHEMBL1356857
• 5-(1-hydroxypropylidene)-2,2 dimethyl-1,3-dioxane-4,6-dione

• Inchi： 1S/C9H12O5/c1-4-5(10)6-7(11)13-9(2,3)14-8(6)12/h10H,4H2,1-3H3
• InChI Key： QDTJFGUUIXGPRS-UHFFFAOYSA-N
• SMILES： O1C(/C(=C(/CC)\O)/C(=O)OC1(C)C)=O

Computed Properties

• Exact Mass: 200.06846
• Monoisotopic Mass: 200.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• PSA: 72.83